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Cat. No.: B1224688 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Praxadine, chemically known as pyrazole-1-carboximidamide, is a compound with the

molecular formula C4H6N4.[1] While its chemical structure is defined, a thorough review of

scientific literature and clinical trial databases reveals a significant lack of research into its

potential analgesic properties. This guide serves to summarize the currently available

information on Praxadine and to highlight the absence of data regarding its efficacy as a pain-

relieving agent.

Chemical and Physical Properties

Praxadine is identified in chemical databases with a molecular weight of 110.12 g/mol .[1] Its

structure and basic chemical descriptors are available in public repositories such as PubChem.

[1] The hydrochloride salt of the compound, Praxadine hydrochloride, is also documented.[2]

Current State of Research

Despite its documentation as a chemical entity, there is no publicly available scientific literature,

including preclinical or clinical studies, that investigates the analgesic effects of Praxadine.

Searches of prominent biomedical and chemical databases have yielded no results for studies

on its mechanism of action, efficacy, or safety as an analgesic.
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It is important to distinguish Praxadine from other similarly named compounds that have been

studied for their analgesic effects. For instance, Pravadoline is a distinct chemical entity that

has demonstrated analgesic activity in preclinical studies by inhibiting prostaglandin synthesis,

a mechanism different from opioid analgesics.[3] Additionally, Praeruptorin C (Pra-C), another

separate compound, has been shown to exert analgesic effects by inhibiting microglial

activation in animal models of inflammatory pain.[4] These findings for Pravadoline and Pra-C

are not applicable to Praxadine.

Conclusion

The investigation into the analgesic properties of Praxadine is hampered by a complete lack of

available scientific data. While the compound is chemically defined, no preclinical or clinical

research has been published to support any claims of analgesic activity. Therefore, for

researchers, scientists, and drug development professionals, Praxadine remains an

uncharacterized agent in the context of pain management. Future research would be required

to determine if Praxadine possesses any pharmacological activity, including analgesic

properties. Without such studies, no further technical guidance or whitepaper on its core

analgesic attributes can be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Praxadine | C4H6N4 | CID 2734673 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. GSRS [precision.fda.gov]

3. Pharmacology of pravadoline: a new analgesic agent - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Pra-C exerts analgesic effect through inhibiting microglial activation in anterior cingulate
cortex in complete Freund's adjuvant-induced mouse model - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Investigating the Analgesic Properties of Praxadine: A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2243340/
https://pubmed.ncbi.nlm.nih.gov/33590786/
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-body
https://www.benchchem.com/product/b1224688?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Praxadine
https://precision.fda.gov/ginas/app/ui/substances/1c0bacef-6399-41ca-a68b-1d7c6a9a5ffc
https://pubmed.ncbi.nlm.nih.gov/2243340/
https://pubmed.ncbi.nlm.nih.gov/2243340/
https://pubmed.ncbi.nlm.nih.gov/33590786/
https://pubmed.ncbi.nlm.nih.gov/33590786/
https://pubmed.ncbi.nlm.nih.gov/33590786/
https://www.benchchem.com/product/b1224688#investigating-the-analgesic-properties-of-praxadine
https://www.benchchem.com/product/b1224688#investigating-the-analgesic-properties-of-praxadine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1224688#investigating-the-analgesic-properties-of-
praxadine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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